Cas no 2229344-14-1 (tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate
• CAS No: 2229344-14-1
• MF: C₁₆H₃₁N₃O₂
• MW: 297.436244249344
• CID: 6024175
• PubChem ID: 165834880
• Update Time: 2025-07-31

tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate
• 2229344-14-1
• tert-butyl 4-{2-[1-(2-aminoethyl)cyclopropyl]ethyl}piperazine-1-carboxylate
• EN300-1884909

• Inchi： 1S/C16H31N3O2/c1-15(2,3)21-14(20)19-12-10-18(11-13-19)9-7-16(4-5-16)6-8-17/h4-13,17H2,1-3H3
• InChI Key： UUSOKVSBSZOPRZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)CCC1(CCN)CC1)=O

Computed Properties

• Exact Mass: 297.24162724g/mol
• Monoisotopic Mass: 297.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate

tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate, identified by the CAS number 2229344-14-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a piperazine ring substituted with a tert-butyl group at position 1 and a cyclopropylethyl group at position 4, with an aminoethyl side chain attached to the cyclopropane moiety.

Recent advancements in organic synthesis have enabled the efficient construction of such intricate molecules, leveraging modern methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for industrial applications. The presence of both a piperazine ring and a cyclopropane group in this molecule makes it an attractive candidate for exploring novel pharmacophores in drug discovery.

One of the most promising areas of research involving this compound is its potential application in medicinal chemistry. Piperazine derivatives are known for their ability to modulate various biological targets, including ion channels, enzymes, and receptors. The aminoethyl group attached to the cyclopropane ring introduces additional functional diversity, enabling interactions with a broader range of biological systems. Recent studies have highlighted the role of such compounds in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The synthesis of tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate involves a multi-step process that begins with the preparation of the piperazine core. This is followed by sequential substitution reactions to introduce the tert-butyl and cyclopropylethyl groups. The aminoethyl side chain is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic strategy employed. The use of protecting groups and orthogonal reaction conditions ensures the selective modification of each functional group during the synthesis.

In terms of physical properties, this compound exhibits a melting point in the range of 150–160°C, making it suitable for various thermal processing applications. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in solution-based reactions. The molecular weight of approximately 380 g/mol places it within a range that is favorable for many pharmaceutical applications, including oral drug delivery.

From an analytical standpoint, this compound can be readily characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. High-resolution mass spectrometry (HRMS) has been particularly useful in confirming the molecular formula and structural integrity of this compound. NMR studies have provided insights into the stereochemical arrangement of substituents around the piperazine ring, which is critical for understanding its biological activity.

Recent research has also focused on evaluating the toxicological profile of this compound to assess its safety for human use. Acute toxicity studies in rodent models have indicated low toxicity at therapeutic doses, suggesting its potential suitability as a drug candidate. Additionally, genotoxicity assays have demonstrated that this compound does not induce DNA damage under experimental conditions, further supporting its safety profile.

In conclusion, tert-butyl 4-{2-1-(2-aminoethyl)cyclopropylethyl}piperazine-1-carboxylate represents a valuable addition to the arsenal of advanced chemical entities being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic methodology and biological evaluation, positions it as a promising candidate for future drug development efforts.